Cas no 2044796-70-3 (2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid)

• Product Name: 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid
• CAS No: 2044796-70-3
• MDL: MFCD30476378
• CID: 4634584
• PubChem ID: 126835513
• Update Time: 2025-05-23

2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3,4-dihydro-2h-1-benzopyran-8-amine trifluoroacetic acid
• 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid

• MDL： MFCD30476378

Additional information on 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid

Comprehensive Overview of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid (CAS No. 2044796-70-3)

The compound 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid (CAS No. 2044796-70-3) is a specialized organic molecule with a unique structural framework. Its benzopyran core, combined with the trifluoroacetic acid moiety, makes it a subject of interest in pharmaceutical and chemical research. Researchers often explore its potential applications in drug discovery, particularly due to its amine functionality, which can serve as a key pharmacophore. The presence of 2,2-dimethyl groups adds steric hindrance, influencing its reactivity and binding properties.

In recent years, the demand for novel heterocyclic compounds like 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine has surged, driven by advancements in medicinal chemistry. This compound is frequently discussed in forums focusing on small molecule inhibitors and kinase-targeted therapies, aligning with trends in precision medicine. Its CAS No. 2044796-70-3 is often searched alongside terms such as "synthetic routes" and "structure-activity relationships," reflecting its relevance in academic and industrial settings.

The trifluoroacetic acid salt form enhances the solubility of the parent amine, a critical factor in formulation development. This property is particularly valuable in high-throughput screening (HTS) assays, where solubility issues often hinder progress. Scientists investigating central nervous system (CNS) targets have shown interest in this compound due to the benzopyran scaffold's ability to cross the blood-brain barrier (BBB).

From a synthetic perspective, the preparation of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine involves multi-step organic transformations, including cyclization and amination reactions. Optimizing these processes is a common topic in green chemistry discussions, as researchers seek to reduce waste and improve yields. The compound's CAS No. 2044796-70-3 is also associated with patents exploring its use as an intermediate in the synthesis of more complex molecules.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the identity and quality of the material, which is crucial for reproducibility in research. The trifluoroacetic acid counterion can be detected via ion chromatography, adding another layer of quality control.

In the context of drug discovery, the 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine scaffold has been explored for its potential to modulate various biological targets. Its structural features resemble those of known GPCR ligands and enzyme inhibitors, making it a versatile building block. Recent publications have highlighted its role in the development of anti-inflammatory agents, tying into broader interests in immunology and autoimmune diseases.

The compound's stability under different pH conditions is another area of investigation, especially for researchers working on oral drug delivery systems. Its benzopyran core offers resistance to metabolic degradation, a desirable trait for improving pharmacokinetic profiles. These attributes contribute to its popularity in medicinal chemistry optimization projects.

As the pharmaceutical industry continues to prioritize fragment-based drug design, compounds like 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-amine, trifluoroacetic acid gain attention for their balanced molecular weight and complexity. Its CAS No. 2044796-70-3 frequently appears in chemical vendor catalogs, catering to the needs of both academic and industrial researchers.

Looking ahead, the versatility of this compound suggests potential applications beyond traditional small-molecule therapeutics. Its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation strategies is an emerging area of exploration. Such innovative approaches align with the growing emphasis on precision medicine and personalized therapies in modern healthcare.